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Compound of Interest

2-Chloroethylphosphoric Acid
Dichloride

Cat. No.: B074352

Compound Name:

Disclaimer: 2-Chloroethylphosphoric Acid Dichloride, also known as 2-
chloroethylphosphoryl dichloride, is a highly corrosive and reactive substance. This guide
provides essential safety and logistical procedures for preparing the chemical for disposal. The
final treatment and disposal must be conducted by a licensed hazardous waste disposal
company in strict accordance with all local, regional, and national regulations.[1][2] Never
attempt to neutralize this chemical yourself without expert consultation and appropriate
facilities.

Immediate Safety and Hazard Profile

2-Chloroethylphosphoric Acid Dichloride poses significant health and safety risks. It is
classified as a corrosive material that causes severe skin burns and eye damage.[3] As an acid
dichloride, it is expected to react with water or moisture, potentially liberating toxic and
corrosive gases like hydrogen chloride.[2][4] All handling and disposal preparations must be
performed with extreme caution in a controlled environment.

Hazard Classification Summary

The following table summarizes the key hazard classifications for 2-Chloroethylphosphoric
Acid Dichloride.
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Hazard Class GHS Code Description Citations

) May be corrosive to
Corrosive to Metals H290 [3]
metals.

Causes severe skin
H314 burns and eye [1][3]

Skin

Corrosion/Irritation
damage.

) Causes serious eye
Serious Eye Damage H318 [3]
damage.

Step-by-Step Disposal and Operations Plan

This protocol outlines the necessary steps to safely manage and prepare 2-
Chloroethylphosphoric Acid Dichloride waste for collection by a certified disposal service.

Step 1: Don Personal Protective Equipment (PPE)

Before handling the chemical or its container, ensure a complete set of appropriate PPE is
worn.

» Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile or neoprene).

o Eye/Face Protection: Use safety goggles and a face shield for full protection against
splashes.[1]

» Body Protection: A chemical-resistant apron or lab coat is mandatory. For larger quantities or
in case of a spill, a full chemical-resistant suit may be necessary.[1]

o Respiratory Protection: All handling must be done in a certified chemical fume hood to avoid
inhaling corrosive vapors.[2]

Step 2: Segregate and Contain the Waste

Proper containment is critical to prevent reactions and contamination.
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» Original Container: If possible, keep the waste in its original container. Ensure the container
is in good condition, not leaking, and the cap is sealed tightly.

o Waste Container: If the original container is compromised, use a designated, corrosion-
resistant waste container. The container must have a resistant inner liner and be compatible
with corrosive materials.[1]

e Do Not Mix: Never mix 2-Chloroethylphosphoric Acid Dichloride waste with other
chemicals, especially bases, oxidizing agents, or aqueous solutions.[2]

o Spill Management: In case of a spill, absorb the material with an inert, dry absorbent (such
as sand or vermiculite). Do not use combustible materials. Collect the absorbed material and
place it into a suitable, sealed container for disposal.[1]

Step 3: Label the Waste Container
Clear and accurate labeling is a legal and safety requirement.

Attach a hazardous waste label to the container.

Clearly write the full chemical name: "2-Chloroethylphosphoric Acid Dichloride" and/or "2-
Chloroethylphosphoryl Dichloride™.

Include the date of accumulation.

Mark the container with the appropriate hazard pictograms (e.g., Corrosive).
Step 4: Store the Waste Securely
Improper storage can lead to dangerous situations.

e Location: Store the sealed and labeled waste container in a designated, secure hazardous
waste storage area. This area should be cool, dry, and well-ventilated.

» Corrosion-Proofing: Store the container in a corrosion-resistant secondary containment bin.

[1]
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o Locked Storage: The storage area must be locked and accessible only to authorized
personnel.[1]

» Moisture Control: Protect the container from any contact with moisture.[2]
Step 5: Arrange for Professional Disposal
Final disposal is a regulated process that requires professional handling.

o Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department
or a licensed hazardous waste disposal contractor.

o Provide Information: Provide them with the Safety Data Sheet (SDS) for the chemical and
details about the quantity and containment of the waste.

e Schedule Pickup: Schedule a pickup for the hazardous waste. Follow any additional
instructions provided by the EH&S officer or the disposal company.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the safe preparation and disposal of 2-
Chloroethylphosphoric Acid Dichloride waste.
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Disposal Workflow for 2-Chloroethylphosphoric Acid Dichloride
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Caption: Logical workflow for the safe handling and disposal of 2-Chloroethylphosphoric
Acid Dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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